4-Methyl-5-phenylthiophene-2-carbaldehyde

• CAS No.: 57021-48-4
• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 4-methyl-5-phenylthiophene-2-carbaldehyde
• InChI: InChI=1S/C12H10OS/c1-9-7-11(8-13)14-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: WRTSNQGCPFLMHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C=O)C2=CC=CC=C2

Description

4-Methyl-5-phenylthiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H10OS and its molecular weight is 202.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.35 mol (32 mL) of POCl3 was added at 0° C. to a 1.0 mol (77 mL) of DMF (excess of DMF used as solvent). At the end of the addition, the mixture was allowed to warm to room temperature and stirred for 1 h. Then it was cooled again to 0° C. and treated with 3-methyl-2-phenylthiophene (60 g, 0.35 mol). The resulting reaction mixture was allowed to reach room temperature and after 12 h stirring at the same temperature was heated at 80° C. for 2 days. Then it was poured into a mixture of ice and water, added of sodium acetate and extracted with CHCl3 (3×150 mL). The organic phase was separated, washed with water until neutral pH, dried over MgSO4 and evaporated off to dryness. The residue was crystallized. Yield 60.2 g (85%).